Cas no 79379-03-6 (1H-Pyrazole,4-(2-ethoxyethyl)-3,5-dimethyl-)
79379-03-6 structure
Product Name:1H-Pyrazole,4-(2-ethoxyethyl)-3,5-dimethyl-
CAS No:79379-03-6
MF:C9H16N2O
MW:168.236142158508
CID:561990
PubChem ID:3253320
Update Time:2025-04-19
1H-Pyrazole,4-(2-ethoxyethyl)-3,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole,4-(2-ethoxyethyl)-3,5-dimethyl-
- 3,5-Dimethyl-4-ethoxyethyl-1H-pyrazole
- 3,5-dimethyl-4-(2-ethoxyethyl)pyrazole
- AKOS PAO-1357
- 4-(2-ethoxyethyl)-3,5-dimethyl-1H-pyrazole
- 4-(2-ethoxy-ethyl)-3,5-dimethyl-1H-pyrazole
- 79379-03-6
- FT-0614669
- DTXSID501267402
-
- Inchi: 1S/C9H16N2O/c1-4-12-6-5-9-7(2)10-11-8(9)3/h4-6H2,1-3H3,(H,10,11)
- InChI Key: LVUQNFJYWZRBHM-UHFFFAOYSA-N
- SMILES: O(CC)CCC1C(C)=NNC=1C
Computed Properties
- Exact Mass: 168.12600
- Monoisotopic Mass: 168.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 37.9Ų
Experimental Properties
- Density: 1.015
- Boiling Point: 285.8°C at 760 mmHg
- Flash Point: 104.8°C
- Refractive Index: 1.502
- PSA: 37.91000
- LogP: 1.60550
1H-Pyrazole,4-(2-ethoxyethyl)-3,5-dimethyl- Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
1H-Pyrazole,4-(2-ethoxyethyl)-3,5-dimethyl- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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